Cas no 169310-73-0 (1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene)

1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene structure
169310-73-0 structure
Product name:1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene
CAS No:169310-73-0
MF:C12H16O2
MW:192.254243850708
CID:1350434
PubChem ID:11008765

1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-4-[(3-methyl-3-butenyl)oxy]-
    • 1-methoxy-4-(3-methylbut-3-enoxy)benzene
    • DTXSID90451688
    • SCHEMBL18132995
    • 1-Methoxy-4-[(3-methyl-3-buten-1-yl)oxy]benzene
    • 1-methoxy-4-[(3-methylbut-3-en-1-yl)oxy]benzene
    • 169310-73-0
    • 1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene
    • Inchi: InChI=1S/C12H16O2/c1-10(2)8-9-14-12-6-4-11(13-3)5-7-12/h4-7H,1,8-9H2,2-3H3
    • InChI Key: FFPSRRBZFNYHEZ-UHFFFAOYSA-N
    • SMILES: CC(=C)CCOC1=CC=C(C=C1)OC

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
  • XLogP3: 3.6

Experimental Properties

  • Solubility: Dichloromethane, Methanol
  • PSA: 18.46

1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M264478-100mg
1-Methoxy-4-[(3-methyl-3-buten-1-yl)oxy]benzene
169310-73-0
100mg
$ 81.00 2023-09-07
TRC
M264478-500mg
1-Methoxy-4-[(3-methyl-3-buten-1-yl)oxy]benzene
169310-73-0
500mg
$ 328.00 2023-09-07
TRC
M264478-250mg
1-Methoxy-4-[(3-methyl-3-buten-1-yl)oxy]benzene
169310-73-0
250mg
$ 178.00 2023-09-07

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